[(2R,6R)-6-[(7S,10S,12R,13R,17S)-3,12-Dihydroxy-10,13-dimethyl-7-[(2R,3R,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptyl] acetate
[(2R,6R)-6-[(7S,10S,12R,13R,17S)-3,12-Dihydroxy-10,13-dimethyl-7-[(2R,3R,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptyl] acetate
Brand Name:
Vulcanchem
CAS No.:
101691-14-9
VCID:
VC0216944
InChI:
InChI=1S/C35H60O10/c1-18(17-43-20(3)37)7-6-8-19(2)23-9-10-24-29-25(15-28(39)35(23,24)5)34(4)12-11-22(38)13-21(34)14-26(29)44-33-32(42)31(41)30(40)27(16-36)45-33/h18-19,21-33,36,38-42H,6-17H2,1-5H3/t18-,19-,21?,22?,23+,24?,25?,26+,27-,28-,29?,30+,31-,32-,33-,34+,35-/m1/s1
SMILES:
CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)OC5C(C(C(C(O5)CO)O)O)O)O)C)COC(=O)C
Molecular Formula:
C21H21ClFNO2
Molecular Weight:
640.8 g/mol
[(2R,6R)-6-[(7S,10S,12R,13R,17S)-3,12-Dihydroxy-10,13-dimethyl-7-[(2R,3R,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptyl] acetate
CAS No.: 101691-14-9
Main Products
VCID: VC0216944
Molecular Formula: C21H21ClFNO2
Molecular Weight: 640.8 g/mol
![[(2R,6R)-6-[(7S,10S,12R,13R,17S)-3,12-Dihydroxy-10,13-dimethyl-7-[(2R,3R,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptyl] acetate - 101691-14-9](/images/no_structure.jpg)
| CAS No. | 101691-14-9 |
|---|---|
| Product Name | [(2R,6R)-6-[(7S,10S,12R,13R,17S)-3,12-Dihydroxy-10,13-dimethyl-7-[(2R,3R,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptyl] acetate |
| Molecular Formula | C21H21ClFNO2 |
| Molecular Weight | 640.8 g/mol |
| IUPAC Name | [(2R,6R)-6-[(7S,10S,12R,13R,17S)-3,12-dihydroxy-10,13-dimethyl-7-[(2R,3R,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptyl] acetate |
| Standard InChI | InChI=1S/C35H60O10/c1-18(17-43-20(3)37)7-6-8-19(2)23-9-10-24-29-25(15-28(39)35(23,24)5)34(4)12-11-22(38)13-21(34)14-26(29)44-33-32(42)31(41)30(40)27(16-36)45-33/h18-19,21-33,36,38-42H,6-17H2,1-5H3/t18-,19-,21?,22?,23+,24?,25?,26+,27-,28-,29?,30+,31-,32-,33-,34+,35-/m1/s1 |
| Standard InChIKey | WEAIGSXIPHVINK-VAQPCFPWSA-N |
| Isomeric SMILES | C[C@H](CCC[C@@H](C)[C@@H]1CCC2[C@@]1([C@@H](CC3C2[C@H](CC4[C@@]3(CCC(C4)O)C)O[C@H]5[C@@H]([C@@H]([C@H]([C@H](O5)CO)O)O)O)O)C)COC(=O)C |
| SMILES | CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)OC5C(C(C(C(O5)CO)O)O)O)O)C)COC(=O)C |
| Canonical SMILES | CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)OC5C(C(C(C(O5)CO)O)O)O)O)C)COC(=O)C |
| PubChem Compound | 181025 |
| Last Modified | Nov 11 2021 |
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